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Compound of Interest

1-lodo-3-
Compound Name:
(pentafluorosulfanyl)benzene

cat. No.: B1306095

Technical Guide: 1-lodo-3-
(pentafluorosulfanyl)benzene

CAS Number: 286947-67-9

Introduction

1-lodo-3-(pentafluorosulfanyl)benzene is a unique halogenated aromatic compound
featuring the pentafluorosulfanyl (SFs) group. This functional group has garnered significant
interest in medicinal chemistry and materials science due to its distinct electronic properties,
high stability, and steric profile. Often considered a "super-trifluoromethyl" group, the SFs
moiety can significantly influence a molecule's lipophilicity, metabolic stability, and binding
interactions, making it a valuable component in the design of novel pharmaceuticals and
functional materials. This guide provides a comprehensive overview of the properties,
synthesis, reactivity, and potential applications of 1-lodo-3-(pentafluorosulfanyl)benzene,
tailored for researchers and professionals in drug development and chemical synthesis.

Chemical and Physical Properties

The physicochemical properties of 1-lodo-3-(pentafluorosulfanyl)benzene are summarized in
the table below. These properties make it a versatile reagent for a variety of chemical
transformations.
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Property Value Reference(s)
CAS Number 286947-67-9 [1]

Molecular Formula CeHaFsIS [1][2]
Molecular Weight 330.06 g/mol [11[2]
Appearance C.:Ieér, colorless to red/green 1]

liquid
Boiling Point 57 °C at 0.5 mmHg [1]
Density 2.06 g/cm?3 [1]

Refractive Index

1.5170 to 1.5210

[1]

Storage Temperature

2-8°C (Refrigerator)

[3]
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Synthesis

While a specific, detailed experimental protocol for the direct synthesis of 1-lodo-3-

(pentafluorosulfanyl)benzene is not readily available in the surveyed literature, a plausible

and commonly employed synthetic route would involve a Sandmeyer reaction starting from 3-

(pentafluorosulfanyl)aniline. This method is a standard procedure for the introduction of an

iodine atom onto an aromatic ring.

Proposed Experimental Protocol: Synthesis via
Sandmeyer Reaction

Step 1: Diazotization of 3-(Pentafluorosulfanyl)aniline
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 In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice-water bath to
0-5 °C, dissolve 3-(pentafluorosulfanyl)aniline in an aqueous solution of a non-nucleophilic
acid, such as tetrafluoroboric acid (HBFa4) or hydrochloric acid (HCI).

o Slowly add a solution of sodium nitrite (NaNOz2) in water dropwise to the stirred aniline
solution. The temperature should be strictly maintained below 5 °C to prevent the
decomposition of the diazonium salt.

o Continue stirring the mixture at 0-5 °C for an additional 30 minutes after the addition of
sodium nitrite is complete to ensure full formation of the 3-
(pentafluorosulfanyl)benzenediazonium salt.

Step 2: lodination
» In a separate flask, prepare a solution of potassium iodide (KI) in water.

o Slowly add the freshly prepared, cold diazonium salt solution to the potassium iodide solution
with vigorous stirring. The addition may result in the evolution of nitrogen gas.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
continue stirring for several hours to ensure the complete substitution of the diazonium group
with iodine.

e The crude 1-lodo-3-(pentafluorosulfanyl)benzene can then be extracted with an organic
solvent (e.qg., diethyl ether or dichloromethane), washed with agueous sodium thiosulfate to
remove excess iodine, dried over an anhydrous salt (e.g., MgSOa), and purified by vacuum
distillation or column chromatography.
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Caption: Proposed synthesis of 1-lodo-3-(pentafluorosulfanyl)benzene via Sandmeyer
reaction.

Reactivity and Applications

1-lodo-3-(pentafluorosulfanyl)benzene is a valuable building block in organic synthesis,
primarily utilized in palladium-catalyzed cross-coupling reactions to introduce the 3-
(pentafluorosulfanyl)phenyl moiety into more complex molecules. The carbon-iodine bond is
highly susceptible to oxidative addition to a palladium(0) catalyst, making it an excellent
substrate for reactions such as Suzuki, Sonogashira, and Heck couplings.

Suzuki Coupling

The Suzuki reaction enables the formation of a carbon-carbon bond between an organoboron
compound and an organohalide.

Generalized Experimental Protocol:
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e To areaction vessel, add 1-lodo-3-(pentafluorosulfanyl)benzene, a suitable boronic acid
or boronate ester (1.1-1.5 equivalents), a palladium catalyst such as Pd(PPhs)a (1-5 mol%),
and a base (e.g., K2COs, Cs2CO0s3, or KzPOa).

e Add a solvent system, typically a mixture of an organic solvent (e.g., toluene, dioxane, or
DMF) and water.

» Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) and then heat to the
desired temperature (typically 80-120 °C) with stirring until the reaction is complete
(monitored by TLC or GC-MS).

o Upon completion, cool the reaction, perform an aqueous workup, extract the product with an
organic solvent, and purify by chromatography.

Sonogashira Coupling

The Sonogashira coupling is used to form a carbon-carbon bond between a terminal alkyne
and an aryl or vinyl halide.[4]

Generalized Experimental Protocol:

 In areaction flask, combine 1-lodo-3-(pentafluorosulfanyl)benzene, a terminal alkyne (1.1-
1.5 equivalents), a palladium catalyst (e.g., Pd(PPhs)a or PdCIz(PPhs)2), a copper(l) co-
catalyst (e.g., Cul), and a base (typically an amine such as triethylamine or diisopropylamine,
which can also serve as the solvent).[4]

e The reaction is typically carried out under an inert atmosphere at room temperature to
moderate heating.[4]

o After completion, the reaction mixture is worked up by filtration to remove the amine
hydrohalide salt, followed by extraction and purification of the product.
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Caption: General scheme for cross-coupling reactions using 1-lodo-3-
(pentafluorosulfanyl)benzene.

Applications in Medicinal Chemistry

The pentafluorosulfanyl group is increasingly recognized as a valuable bioisostere for other
functional groups, such as the trifluoromethyl, chloro, or tert-butyl groups, in drug design.[5][6]
Its unique combination of high electronegativity, steric bulk, and metabolic stability can lead to
improved pharmacokinetic and pharmacodynamic properties of drug candidates. For instance,
the replacement of a chloro group with an SFs group has been explored in benzodiazepine
analogs.[5][6] While this particular substitution led to a loss of potency in that specific case, it
highlights the ongoing investigation into the utility of the SFs group.[5] In another study, SFs
analogs of the antimalarial drug mefloquine demonstrated improved activity and selectivity.[7]
1-lodo-3-(pentafluorosulfanyl)benzene serves as a key starting material for incorporating the
3-SFs-phenyl motif into such biologically active molecules.

Safety and Toxicology

1-lodo-3-(pentafluorosulfanyl)benzene is classified as an irritant.[1] As with all chemicals, it
should be handled with appropriate personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat, in a well-ventilated area or fume hood. Avoid inhalation of
vapors and contact with skin and eyes.[8]

Hazard Codes:

o Xi: Irritant[1]
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Precautionary Statements:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[8]

Wash skin thoroughly after handling.[8]

Wear protective gloves, eye protection, and face protection.[8]

In case of contact with eyes, rinse cautiously with water for several minutes.[8]

Detailed toxicological studies on 1-lodo-3-(pentafluorosulfanyl)benzene are not widely
available. However, the environmental properties of some pentafluorosulfanyl compounds have
been investigated, with studies showing they can be more hydrophobic than their
trifluoromethyl analogs.[9][10] The photodegradation of some aromatic SFs compounds has
been observed under environmentally relevant conditions.[10]

Conclusion

1-lodo-3-(pentafluorosulfanyl)benzene is a valuable and versatile building block for the
synthesis of complex organic molecules, particularly in the fields of medicinal chemistry and
materials science. Its utility in palladium-catalyzed cross-coupling reactions allows for the
strategic introduction of the 3-(pentafluorosulfanyl)phenyl group, which can impart unique and
beneficial properties to the target compounds. As research into the applications of the
pentafluorosulfanyl group continues to expand, the importance of key intermediates like 1-
lodo-3-(pentafluorosulfanyl)benzene is expected to grow. Researchers should handle this
compound with appropriate care, following standard laboratory safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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